
Optimal storage conditions for lyophilized ACTH
(2-24)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ACTH (2-24) (human, bovine, rat)

Cat. No.: B3029479 Get Quote

Technical Support Center: Lyophilized ACTH (2-
24)
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the optimal storage, handling, and use of lyophilized

Adrenocorticotropic Hormone (ACTH) (2-24).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for lyophilized ACTH (2-24)?

A1: For optimal stability, lyophilized ACTH (2-24) should be stored in a freezer at temperatures

of -20°C or lower.[1][2][3] When stored under these conditions, protected from moisture and

light, the peptide is expected to be stable for several years.[2][3] For short-term storage, such

as a few days to weeks, refrigeration at 4°C is acceptable.[4][5]

Q2: How should I handle the lyophilized powder before reconstitution?

A2: Before opening the vial, it is crucial to allow it to warm to room temperature in a desiccator.

[4] This prevents the condensation of atmospheric moisture onto the hygroscopic peptide

powder, which can significantly reduce its long-term stability. Once opened, weigh out the

desired amount quickly in a clean, dry environment and tightly reseal the vial.

Q3: What is the recommended procedure for reconstituting lyophilized ACTH (2-24)?
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A3: The choice of solvent depends on the experimental application. For many in vitro assays,

sterile, distilled water or a buffer at a pH between 5 and 7 is suitable. If solubility is an issue, a

small amount of 0.1% acetic acid can be used to dissolve the peptide, followed by dilution with

the desired buffer. Gently swirl or pipette up and down to dissolve the peptide completely. Avoid

vigorous shaking, which can cause aggregation.

Q4: What are the optimal storage conditions for reconstituted ACTH (2-24) solutions?

A4: Peptide solutions are significantly less stable than their lyophilized form.[5] For short-term

storage (up to one week), reconstituted ACTH (2-24) can be stored at 4°C. For longer-term

storage, it is highly recommended to aliquot the solution into single-use volumes and store

them frozen at -20°C or -80°C.[1] This practice is critical to avoid repeated freeze-thaw cycles,

which can lead to peptide degradation.[1][4]

Q5: What are the main degradation pathways for ACTH (2-24)?

A5: Like other peptides, ACTH (2-24) is susceptible to several degradation pathways. The

primary concerns are:

Oxidation: The methionine (Met) residue in the sequence is prone to oxidation.[2]

Hydrolysis: Peptide bonds can be cleaved by water, a reaction that is accelerated at non-

optimal pH and higher temperatures.

Deamidation: Asparagine (Asn) and glutamine (Gln) residues, if present in a similar peptide,

can undergo deamidation.[2]

Data Presentation
Table 1: Recommended Storage Conditions for Lyophilized ACTH (2-24)
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Storage Duration Temperature
Additional
Recommendations

Expected Stability

Short-Term 4°C

Keep vial tightly

sealed and protected

from light.

Several days to weeks

Long-Term -20°C to -80°C

Store in a desiccator

to prevent moisture

absorption. Protect

from light.

Several years

Table 2: Stability of Reconstituted ACTH in Solution (General Guidance)

Storage Temperature Duration Recommendations

4°C Up to 1 week Use sterile buffer (pH 5-7).

-20°C Up to 3-4 months
Aliquot into single-use vials to

avoid freeze-thaw cycles.

-80°C Up to 1 year
Aliquot into single-use vials for

maximum stability.

Note: Specific quantitative stability data for lyophilized ACTH (2-24) is not readily available. The

provided information is based on general peptide stability guidelines.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized ACTH (2-24)
for In Vitro Assays
Objective: To prepare a stock solution of ACTH (2-24) for use in cell-based or other in vitro

experiments.

Materials:

Lyophilized ACTH (2-24)
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Sterile, distilled water or a suitable sterile buffer (e.g., PBS, pH 7.2-7.4)

0.1% acetic acid solution (optional, for solubility enhancement)

Sterile, low-protein-binding polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized ACTH (2-24) to warm to room temperature in a

desiccator for at least 30 minutes.

Solvent Addition: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Carefully open the vial and add the desired volume of sterile water or buffer to achieve the

target stock concentration (e.g., 1 mg/mL).

Dissolution: Gently swirl the vial or pipette the solution up and down to ensure the peptide is

completely dissolved. Avoid vigorous vortexing or shaking. If the peptide does not dissolve

readily, sonication in a water bath for a few minutes may be helpful.

Aliquoting: Once fully dissolved, immediately aliquot the stock solution into single-use,

sterile, low-protein-binding polypropylene tubes. The volume of each aliquot should be

appropriate for a single experiment to avoid freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C until use.

Protocol 2: Assessment of ACTH (2-24) Stability by
HPLC
Objective: To determine the degradation rate of ACTH (2-24) under specific storage conditions.

Materials:

Reconstituted ACTH (2-24) solution

HPLC system with a UV detector
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C18 reverse-phase HPLC column

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

Temperature-controlled incubator or water bath

Procedure:

Sample Preparation: Prepare a solution of ACTH (2-24) at a known concentration in the

desired buffer.

Initial Analysis (Time 0): Immediately after preparation, inject an aliquot of the solution into

the HPLC system to obtain the initial peak area corresponding to the intact peptide.

Incubation: Store the remaining solution under the desired test conditions (e.g., 4°C, 25°C,

37°C).

Time-Point Analysis: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), withdraw an

aliquot of the peptide solution and inject it into the HPLC system.

Data Analysis:

Integrate the peak area of the intact ACTH (2-24) at each time point.

Calculate the percentage of the remaining peptide at each time point relative to the initial

(Time 0) peak area.

Plot the percentage of the remaining peptide against time to determine the stability profile

and degradation kinetics.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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